Quetiapine D4 fumarate
Quetiapine D4 fumarate
An isotope labelled form of Quetiapine fumarate, a 5-HT receptor antagonist, which is widely used as an antipsychotic drug.
Brand Name:
Vulcanchem
CAS No.:
1287376-15-1
VCID:
VC0196491
InChI:
InChI=1S/C21H25N3O2S.C4H4O4/c25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21;5-3(6)1-2-4(7)8/h1-8,25H,9-16H2;1-2H,(H,5,6)(H,7,8)/b;2-1+/i14D2,16D2;
SMILES:
C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O
Molecular Formula:
C25H25D4N3O6S
Molecular Weight:
503.60
Quetiapine D4 fumarate
CAS No.: 1287376-15-1
Labelled Products
VCID: VC0196491
Molecular Formula: C25H25D4N3O6S
Molecular Weight: 503.60
Purity: 98%
| CAS No. | 1287376-15-1 |
|---|---|
| Product Name | Quetiapine D4 fumarate |
| Molecular Formula | C25H25D4N3O6S |
| Molecular Weight | 503.60 |
| IUPAC Name | 2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)ethoxy]-1,1,2,2-tetradeuterioethanol;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C21H25N3O2S.C4H4O4/c25-14-16-26-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)27-20-8-4-2-6-18(20)22-21;5-3(6)1-2-4(7)8/h1-8,25H,9-16H2;1-2H,(H,5,6)(H,7,8)/b;2-1+/i14D2,16D2; |
| Standard InChIKey | VRHJBWUIWQOFLF-SQGQDMBVSA-N |
| SMILES | C1CN(CCN1CCOCCO)C2=NC3=CC=CC=C3SC4=CC=CC=C42.C(=CC(=O)O)C(=O)O |
| Appearance | Powder |
| Application | The isotope labelled form of Quetiapine fumarate. |
| Description | An isotope labelled form of Quetiapine fumarate, a 5-HT receptor antagonist, which is widely used as an antipsychotic drug. |
| Purity | 98% |
| Quantity | Milligrams-Grams |
| Related CAS | 111974-72-2 (unlabelled) |
| Shelf Life | As supplied, 2 years from the QC date provided on the Certificate of Analysis, when stored properly |
| Solubility | 10 mM in DMSO |
| Storage | -20ºC Freeze |
| Synonyms | Seroquel D4 |
| Tag | Quetiapine |
| PubChem Compound | 45359087 |
| Last Modified | Nov 11 2021 |
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